Cas no 2157314-70-8 (3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol)

• Product Name: 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• CAS No: 2157314-70-8
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5865490
• PubChem ID: 165663297
• Update Time: 2025-10-30

3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• 2157314-70-8
• 3-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol
• EN300-1963813

• Inchi： 1S/C9H10F3NO/c10-9(11,12)8-7(4-2-6-14)3-1-5-13-8/h1,3,5,14H,2,4,6H2
• InChI Key： ZRUJBQCPVWLTPK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)CCCO)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol

Introduction to 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol (CAS No. 2157314-70-8)

3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol (CAS No. 2157314-70-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and pyridine functionalities, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol is composed of a pyridine ring substituted with a trifluoromethyl group and a propanol side chain. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its pharmacological behavior. The propanol side chain, on the other hand, can enhance the compound's solubility and bioavailability, making it more suitable for drug development.

Recent studies have explored the potential of 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol in various therapeutic areas. One notable area of research is its application as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have demonstrated that 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol can inhibit the replication of certain viruses, including influenza and herpes simplex virus. The mechanism of action is thought to involve interference with viral entry or replication processes, although further research is needed to elucidate the exact mechanism.

In addition to its anti-inflammatory and antiviral properties, 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol has also shown promise in neurodegenerative diseases. Studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common features in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are believed to be mediated through its ability to modulate intracellular signaling pathways involved in cell survival.

The pharmacokinetic properties of 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol have also been investigated. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, it exhibits low toxicity in preclinical studies, further supporting its potential for clinical development.

To advance the development of 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol, several ongoing clinical trials are evaluating its safety and efficacy in human subjects. These trials are designed to assess the compound's performance in treating specific conditions such as chronic inflammation, viral infections, and neurodegenerative disorders. The results from these trials will provide valuable insights into the therapeutic potential of this compound.

In conclusion, 3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol (CAS No. 2157314-70-8) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure and favorable pharmacological properties position it as a potential therapeutic agent for various diseases. Continued research and clinical trials will be crucial in fully realizing its therapeutic potential.